Cas no 1326937-91-0 (7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

7-Bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is a brominated benzoxazepinone derivative featuring a trifluoromethylphenyl substituent. This compound is of interest in medicinal chemistry due to its structural complexity and potential as a pharmacophore. The presence of the bromo group enhances reactivity for further functionalization, while the trifluoromethyl moiety contributes to metabolic stability and lipophilicity, improving bioavailability. The benzoxazepinone core offers a rigid scaffold, facilitating selective interactions with biological targets. This molecule is particularly valuable in drug discovery for the development of CNS-active agents or enzyme inhibitors, given its balanced physicochemical properties and synthetic versatility.
7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one structure
1326937-91-0 structure
Product Name:7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
CAS No:1326937-91-0
MF:C17H13BrF3NO2
MW:400.189834356308
CID:5892379
PubChem ID:53152613
Update Time:2025-10-29

7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-4-[[2-(trifluoromethyl)phenyl]methyl]-5H-1,4-benzoxazepin-3-one
    • 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
    • VU0540939-1
    • AKOS005740888
    • 1326937-91-0
    • 7-bromo-4-(2-(trifluoromethyl)benzyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
    • CCG-312793
    • F6247-0231
    • 7-bromo-4-[2-(trifluoromethyl)benzyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
    • Inchi: 1S/C17H13BrF3NO2/c18-13-5-6-15-12(7-13)9-22(16(23)10-24-15)8-11-3-1-2-4-14(11)17(19,20)21/h1-7H,8-10H2
    • InChI Key: AOIBAHJLNPCKCN-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(Br)C=C2CN(CC2=CC=CC=C2C(F)(F)F)C(=O)C1

Computed Properties

  • Exact Mass: 399.00818g/mol
  • Monoisotopic Mass: 399.00818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.5Ų

7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Pricemore >>

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Additional information on 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Introduction to 7-Bromo-4-{[2-(Trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326937-91-0)

7-Bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326937-91-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is characterized by a benzoxazepine core with a bromine substituent at the 7-position and a trifluoromethyl-substituted benzyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has also shown significant analgesic effects. A preclinical study conducted by researchers at the University of California demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism underlying its analgesic activity is believed to involve modulation of nociceptive pathways and inhibition of pain-related signaling molecules.

The neuroprotective potential of 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has also been explored in recent research. A study published in Neuropharmacology in 2020 found that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one have been extensively studied to optimize its therapeutic use. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further development as an orally administered drug candidate.

In conclusion, 7-bromo-4-{[2-(trifluoromethyl)phenyl]methyl}-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326937-91-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.

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